N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-6-3-7-16(2)20(15)26-19(29)14-27-18-9-5-11-25-21(18)22(30)28(23(27)31)13-17-8-4-10-24-12-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: VUXSEYAMUOOCIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 946323-35-9

Description

N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Research has explored the synthesis and structural analysis of heterocyclic derivatives related to N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide. The formation and X-ray structure determination of related compounds have been significant for understanding the molecular structure and potential chemical properties. These studies contribute to the broader field of chemical synthesis, offering insights into the creation of complex compounds with specific structural characteristics (Banfield, Fallon, & Gatehouse, 1987).

Radioligand Development for Imaging

Another application involves the development of selective radioligands for imaging purposes, such as positron emission tomography (PET). Compounds within the same chemical family have been synthesized for their selective binding to certain protein receptors, demonstrating potential in neuroimaging and the study of neurodegenerative diseases. This research indicates the role of similar compounds in medical diagnostics and pharmaceutical development (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antimicrobial Applications

Studies have also focused on the antimicrobial activities of compounds synthesized from related chemical structures. These investigations have identified significant antibacterial and antifungal properties, which are comparable to established antibiotics. Such research underscores the potential of these compounds in developing new antimicrobial agents that could address the growing concern of antibiotic resistance (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Novel Synthesis Approaches and Biological Evaluation

The synthesis and biological evaluation of novel heterocycles incorporating certain moieties have been a significant area of research. These studies have led to the creation of new compounds with potential therapeutic applications, highlighting the versatility of these chemical structures in drug development and the exploration of biological activities (Bondock, Rabie, Etman, & Fadda, 2008).